Ethyl 2-amino-5-methyl-4-(2-methylbutyl)thiophene-3-carboxylate
Overview
Description
Ethyl 2-amino-5-methyl-4-(2-methylbutyl)thiophene-3-carboxylate is a chemical compound with the molecular formula C13H21NO2S and a molecular weight of 255.38 . It is used for proteomics research .
Molecular Structure Analysis
The molecular structure of Ethyl 2-amino-5-methyl-4-(2-methylbutyl)thiophene-3-carboxylate consists of a thiophene ring, which is a five-membered heteroaromatic compound containing a sulfur atom at one position .Scientific Research Applications
Medicinal Chemistry
Thiophene-based analogs, including Ethyl 2-amino-5-methyl-4-(2-methylbutyl)thiophene-3-carboxylate, have been of interest to scientists as potential biologically active compounds . They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects .
Anti-inflammatory Drugs
Thiophene derivatives have shown anti-inflammatory properties . They could potentially be used in the development of new anti-inflammatory drugs.
Anticancer Agents
Thiophene derivatives have been used in the synthesis of anticancer agents . Ethyl 2-amino-5-methyl-4-(2-methylbutyl)thiophene-3-carboxylate could potentially be used in this field.
Antimicrobial Agents
Thiophene derivatives have demonstrated antimicrobial properties . This suggests that Ethyl 2-amino-5-methyl-4-(2-methylbutyl)thiophene-3-carboxylate could be used in the development of new antimicrobial agents.
Organic Semiconductors
Thiophene-mediated molecules have a prominent role in the advancement of organic semiconductors . This could be a potential application for Ethyl 2-amino-5-methyl-4-(2-methylbutyl)thiophene-3-carboxylate.
Organic Light-Emitting Diodes (OLEDs)
Thiophene derivatives are used in the fabrication of OLEDs . Ethyl 2-amino-5-methyl-4-(2-methylbutyl)thiophene-3-carboxylate could potentially be used in this application.
Future Directions
Thiophene-based analogs, such as Ethyl 2-amino-5-methyl-4-(2-methylbutyl)thiophene-3-carboxylate, have been the focus of increasing interest due to their potential as biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects . Therefore, the synthesis and characterization of novel thiophene moieties with wider therapeutic activity is a topic of interest for future research .
properties
IUPAC Name |
ethyl 2-amino-5-methyl-4-(2-methylbutyl)thiophene-3-carboxylate |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21NO2S/c1-5-8(3)7-10-9(4)17-12(14)11(10)13(15)16-6-2/h8H,5-7,14H2,1-4H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NBUBHTUMNPLCSZ-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)CC1=C(SC(=C1C(=O)OCC)N)C |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H21NO2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
255.38 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 2-amino-5-methyl-4-(2-methylbutyl)thiophene-3-carboxylate | |
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